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Compound of Interest

Compound Name: 5-Methylindole

Cat. No.: B121678

Essential Safety and Handling Guide for 5-
Methylindole

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Methylindole. Adherence to
these procedures is vital for ensuring a safe laboratory environment.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 5-Methylindole.
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Property Value References
Molecular Formula CoHsN [1112]
Molecular Weight 131.17 g/mol [1][3]
Appearance White to beige solid [41[5]

Melting Point 58 - 62 °C (136.4 - 141.8 °F) [2][5]

Boiling Point 269 °C at 760 mmHg [2]

Flash Point 114.7 °C [2]

Density 1.11 g/cm3 [2]

Insoluble in water. Slightly
Solubility soluble in Chloroform and [2][6]

Methanol.

Personal Protective Equipment (PPE)

A thorough risk assessment of all procedures involving 5-Methylindole is mandatory to ensure
the appropriate level of PPE is selected.[7] The following recommendations are based on the
known hazards of the compound, which include causing skin irritation, serious eye irritation,
and potential respiratory irritation.[3][4][5]

e Eye and Face Protection: At a minimum, chemical safety goggles that meet OSHA's 29 CFR
1910.133 or European Standard EN166 regulations are required.[5] For procedures with a
higher risk of splashing or dust generation, a face shield must be worn in combination with
safety goggles.[7][8]

o Skin and Body Protection: A laboratory coat is mandatory.[9] For tasks with a significant risk
of exposure, chemical-resistant aprons or coveralls should be worn to prevent skin contact.
[7][9] Contaminated clothing must be removed immediately and washed before reuse.[5]

+ Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are essential and must be
inspected for tears or holes before each use.[7][9] Use proper glove removal technique to
avoid skin contact with the chemical.[7] After handling, hands should be washed thoroughly.

[7]
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o Respiratory Protection: All work with 5-Methylindole should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood, to minimize the formation
and inhalation of dust and aerosols.[4][7][9] If ventilation is inadequate or exposure limits are
exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator (such as a
type N95 dust mask) is required.[1][5]

Operational Plan: Step-by-Step Handling
Procedures

Engineering Controls

» Ventilation: Always handle 5-Methylindole in a properly functioning chemical fume hood.[4]

[7]

o Safety Stations: Ensure that eyewash stations and safety showers are unobstructed and
readily accessible in the immediate work area.[6]

Safe Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Decontaminate
the work surface within the fume hood.

¢ Dispensing: Carefully transfer the desired amount of the solid compound, avoiding the
generation of dust.[4] Keep the container tightly closed when not in use.[5][6]

o Post-Handling: After use, decontaminate all equipment, including spatulas and balances.
Wash hands thoroughly with soap and water.[5]

Storage
o Store containers in a dry, cool, and well-ventilated area.[5]
e The substance should be stored in a locked-up location.[4][5]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, acid
anhydrides, and acid chlorides.[5]
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Emergency Procedures

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical
attention.[4][5]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing. If skin irritation occurs, get medical
advice/attention.[4][5]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek medical attention if symptoms occur.[4][5]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[4]
[10]

Spill Response Protocol The immediate response to a spill depends on its size and the
immediate risk.

Assess the Spill: Determine if the spill is minor or major. A minor spill is a small amount that
you are trained and equipped to handle safely.[11]

Alert Personnel: Notify others in the immediate area.[12]

Evacuate: For large or unmanageable spills, evacuate the area immediately and contact
your institution's emergency response team.[10]

Secure the Area: If safe to do so, increase ventilation by opening the fume hood sash. Close
doors to the affected area to confine vapors.[13]

Cleanup (Minor Spills Only):

o Don the appropriate PPE, including respiratory protection.[10]
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o Contain the spill using inert absorbent materials like sand, vermiculite, or silica gel,
working from the outside in.[6][13]

o Carefully sweep or scoop up the absorbed material without creating dust.[4]

o Place the waste into a suitable, closed, and clearly labeled container for hazardous waste
disposal.[4][6][13]

o Decontaminate the spill area with a suitable solvent (like ethanol) or warm, soapy water,
and wipe dry.[10][11]
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Caption: Logical workflow for responding to a 5-Methylindole chemical spill.
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Disposal Plan

All waste containing 5-Methylindole, including contaminated PPE and cleanup materials, must
be treated as hazardous waste.[6]

o Waste Collection: Collect waste in suitable, closed, and properly labeled containers.[6] Never
empty this chemical into drains.[6][7]

o Disposal Procedure: Waste disposal must be carried out by a licensed professional waste
disposal service.[7] Follow all applicable local, state, and federal regulations. One approved
method involves dissolving the material in a combustible solvent and burning it in a chemical
incinerator equipped with an afterburner and scrubber.[7] Contact your institution's
Environmental Health and Safety (EH&S) department for specific guidance on disposal
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 5-
Methylindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121678#personal-protective-equipment-for-handling-
5-methylindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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